Cas no 1005191-17-2 ((17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide)

• Product Name: (17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide
• CAS No: 1005191-17-2
• MF: C₂₆H₃₆O₄
• MW: 412.561648368835
• CID: 2037629
• Update Time: 2025-04-21

(17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide Chemical and Physical Properties

Names and Identifiers

• (17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide
• alisolide

• Inchi： 1S/C26H36O4/c1-15-13-20(29)30-26(15)12-11-24(5)18(26)14-16(27)21-23(4)9-8-19(28)22(2,3)17(23)7-10-25(21,24)6/h14-15,17,21H,7-13H2,1-6H3
• InChI Key： TUVXZFRJBJGPCX-UHFFFAOYSA-N
• SMILES： CC1C2(C3=CC(C4C(C3(C)CC2)(C)CCC2C4(CCC(C2(C)C)=O)C)=O)OC(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• XLogP3: 3.627

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids